Cas no 851717-83-4 (N-[4-[3-(Furan-2-yl)-2-(4-methylbenzoyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide)

• Product Name: N-[4-[3-(Furan-2-yl)-2-(4-methylbenzoyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• CAS No: 851717-83-4
• MF: C₂₂H₂₁N₃O₄S
• MW: 423.484843969345
• CID: 4766891
• PubChem ID: 5144703
• Update Time: 2025-07-08

N-[4-[3-(Furan-2-yl)-2-(4-methylbenzoyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• SW076956
• N-(4-(5-(Furan-2-yl)-1-(4-methylbenzoyl)-4,5-dihydro-1H-pyrazol-3-yl)phenyl)methanesulfonamide
• N-{4-[5-(2-furyl)-1-(4-methylbenzoyl)-4,5-dihydro-1H-pyrazol-3-yl]phenyl}methanesulfonamide
• N-[4-[3-(Furan-2-yl)-2-(4-methylbenzoyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide
• AKOS022030682
• SCHEMBL23269372
• AKOS001785304
• BDBM595494
• SW076956?
• 851717-83-4
• EU-0092245
• CHEMBL5201208
• US11591319, ID lqr-8-177

• Inchi： 1S/C22H21N3O4S/c1-15-5-7-17(8-6-15)22(26)25-20(21-4-3-13-29-21)14-19(23-25)16-9-11-18(12-10-16)24-30(2,27)28/h3-13,20,24H,14H2,1-2H3
• InChI Key： VBAYIVFKLCLXLI-UHFFFAOYSA-N
• SMILES： S(C)(NC1C=CC(=CC=1)C1CC(C2=CC=CO2)N(C(C2C=CC(C)=CC=2)=O)N=1)(=O)=O

Computed Properties

• Exact Mass: 423.12527733g/mol
• Monoisotopic Mass: 423.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 747
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 100

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Sulfanilides

Additional information on N-[4-[3-(Furan-2-yl)-2-(4-methylbenzoyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide

Research Brief on N-[4-[3-(Furan-2-yl)-2-(4-methylbenzoyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide (CAS: 851717-83-4)

In recent years, the compound N-[4-[3-(Furan-2-yl)-2-(4-methylbenzoyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide (CAS: 851717-83-4) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique dihydropyrazole core and furan-2-yl substituent, has shown promising potential in various therapeutic applications. The purpose of this research brief is to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The synthesis of N-[4-[3-(Furan-2-yl)-2-(4-methylbenzoyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide involves a multi-step process that includes the condensation of furan-2-carbaldehyde with hydrazine derivatives, followed by cyclization and sulfonamide formation. Recent studies have optimized this synthetic route to improve yield and purity, making it more feasible for large-scale production. The compound's structural features, including the methanesulfonamide group, contribute to its stability and bioavailability, which are critical for drug development.

From a biological perspective, this compound has demonstrated notable activity as an inhibitor of specific kinase pathways, particularly those involved in inflammatory and oncogenic processes. In vitro studies have shown that it effectively suppresses the proliferation of cancer cell lines by targeting key signaling molecules. Additionally, its anti-inflammatory properties have been explored in models of chronic inflammatory diseases, where it has shown efficacy in reducing cytokine production and tissue damage.

Recent preclinical studies have further elucidated the pharmacokinetic profile of N-[4-[3-(Furan-2-yl)-2-(4-methylbenzoyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide. The compound exhibits favorable absorption and distribution characteristics, with a half-life that supports once-daily dosing in animal models. Metabolism studies indicate that it is primarily metabolized via hepatic pathways, with minimal renal excretion, suggesting a low risk of kidney-related adverse effects.

Despite these promising findings, challenges remain in the development of this compound as a therapeutic agent. Issues such as potential off-target effects and long-term toxicity need to be addressed in future studies. However, the current body of research provides a strong foundation for further investigation, particularly in the context of personalized medicine and targeted therapies. Researchers are also exploring the potential of this compound in combination therapies, where its unique mechanism of action could synergize with existing treatments.

In conclusion, N-[4-[3-(Furan-2-yl)-2-(4-methylbenzoyl)-3,4-dihydropyrazol-5-yl]phenyl]methanesulfonamide represents a promising candidate for the treatment of inflammatory and oncological conditions. Continued research into its molecular targets, pharmacokinetics, and safety profile will be essential to advance its clinical development. This brief underscores the importance of interdisciplinary collaboration in translating chemical discoveries into viable therapeutic options.